Cas no 188028-30-0 (6-bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole)

• Product Name: 6-bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole
• CAS No: 188028-30-0
• MF: C₈H₃BrF₂N₂O₂
• MW: 277.022427797318
• CID: 5304246
• Update Time: 2025-10-19

6-bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole Chemical and Physical Properties

Names and Identifiers

• 11-Bromo-5,5-difluoro-4,6-dioxa-10,12-diazatricyclo[7.3.0.03,]dodeca-1,3(7),8,10-tetraene
• 6-bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole

• Inchi： 1S/C8H3BrF2N2O2/c9-7-12-3-1-5-6(2-4(3)13-7)15-8(10,11)14-5/h1-2H,(H,12,13)
• InChI Key： RSYWNTCKIJEFOH-UHFFFAOYSA-N
• SMILES： BrC1=NC2=CC3=C(C=C2N1)OC(O3)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 3.1
• Topological Polar Surface Area: 47.1

Additional information on 6-bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole

Recent Advances in the Study of 6-Bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole (CAS: 188028-30-0)

The compound 6-bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole (CAS: 188028-30-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by a benzimidazole core fused with a dioxolo ring and functionalized with bromo and difluoro substituents, exhibits promising biological activities, particularly in the context of anticancer and antimicrobial research. Recent studies have explored its synthesis, mechanism of action, and pharmacological properties, positioning it as a valuable scaffold for drug development.

One of the key areas of investigation has been the synthesis and optimization of 6-bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole. Researchers have developed novel synthetic routes to improve yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic fluorination. These advancements have facilitated the production of derivatives with enhanced bioavailability and target specificity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful scale-up synthesis of this compound using a palladium-catalyzed cross-coupling reaction, achieving a yield of over 85%.

In terms of biological activity, 6-bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole has shown potent inhibitory effects against several cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway and inhibits key signaling proteins such as PI3K and AKT. Additionally, its antimicrobial properties have been evaluated against drug-resistant bacterial strains, with promising results reported in a 2024 ACS Infectious Diseases publication. The compound's ability to disrupt bacterial biofilms highlights its potential as a novel antibiotic candidate.

Despite these promising findings, challenges remain in the clinical translation of 6-bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's pharmacokinetic profile and evaluate its safety in animal models. The ongoing research underscores the importance of this molecule as a lead compound in the development of next-generation therapeutics.

In conclusion, 6-bromo-2,2-difluoro-5H-[1,3]dioxolo[4,5-f]benzimidazole (CAS: 188028-30-0) represents a promising avenue for drug discovery, with recent studies highlighting its synthetic accessibility, diverse biological activities, and therapeutic potential. Future research should focus on overcoming existing limitations and advancing the compound toward clinical trials. The integration of computational modeling and high-throughput screening may further accelerate the identification of optimized derivatives with improved efficacy and safety profiles.